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Compound of Interest

Compound Name: Wz4003

Cat. No.: B611835

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of WZ4003 in cell culture experiments. WZ4003 is a potent and highly selective dual inhibitor of
NUAK family SNF1-like kinase 1 (NUAK1) and NUAK2.[1][2][3] It has also demonstrated
significant activity against the L858R/T790M mutant of the epidermal growth factor receptor
(EGFR), a key target in non-small cell lung cancer.[4][5]

Mechanism of Action

W2zZ4003 primarily functions by inhibiting the kinase activity of NUAK1 and NUAK2, which are
members of the AMP-activated protein kinase (AMPK) family.[3] These kinases are activated
by the tumor suppressor kinase LKB1 and are implicated in various cellular processes,
including cell adhesion, proliferation, migration, and invasion.[1][6] WZ4003 has been shown to
suppress the phosphorylation of MYPT1 (myosin phosphate-targeting subunit 1) at Ser445, a
well-characterized substrate of NUAK1.[1] Additionally, WZ4003 can target the ATP-binding site
of the EGFR kinase domain, particularly in mutants that confer resistance to other EGFR
inhibitors.[4][5]

Data Presentation
Table 1: IC50 Values of WZ4003

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b611835?utm_src=pdf-interest
https://www.benchchem.com/product/b611835?utm_src=pdf-body
https://www.benchchem.com/product/b611835?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3969223/
https://www.medchemexpress.com/WZ4003.html
https://www.apexbt.com/wz4003.html
https://www.selleckchem.com/products/wz4003.html
https://www.researchgate.net/figure/WZ4003-a-specific-NUAK1-and-NUAK2-inhibitor-A-Chemical-structure-of-the-NUAK1-NUAK2_fig1_258202605
https://www.benchchem.com/product/b611835?utm_src=pdf-body
https://www.apexbt.com/wz4003.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3969223/
https://www.bertin-bioreagent.com/wz4003/
https://www.benchchem.com/product/b611835?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3969223/
https://www.benchchem.com/product/b611835?utm_src=pdf-body
https://www.selleckchem.com/products/wz4003.html
https://www.researchgate.net/figure/WZ4003-a-specific-NUAK1-and-NUAK2-inhibitor-A-Chemical-structure-of-the-NUAK1-NUAK2_fig1_258202605
https://www.benchchem.com/product/b611835?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Target IC50 Value Assay Type Reference
NUAK1 20 nM Cell-free assay [1112114]
NUAK2 100 nM Cell-free assay [1][2][4]

L858R/T790M mutant

High affinit Cellular assa 2][4
EGER g y y [2][4]

Signaling Pathway and Experimental Workflow
Diagrams

Below are diagrams illustrating the signaling pathway affected by WZ4003 and a general
workflow for its application in cell culture experiments.
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WZ4003 inhibits NUAK1/2 and mutant EGFR signaling pathways.
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1. Cell Seeding
Seed cells in appropriate culture vessels

2. WZ4003 Preparation
Prepare stock and working solutions

3. Cell Treatment
Treat cells with WZ4003 at desired concentrations

!

4. Incubation
Incubate for the specified duration (e.g., 24-72h)

!

5. Downstream Assays
Perform assays (e.g., Viability, Western Blot, Migration)

6. Data Analysis
Analyze and interpret results

Click to download full resolution via product page

A general workflow for a cell culture experiment using WZ4003.
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Experimental Setup

(Set up technical and bi i pli )
Measurement Data Analysis

Gnclude Vehicle Control (DMSO)) { Perform cell viability or other quantitative assay}f{Plot % Inhibition vs. Iog(ConcentralionH?alculale IC50 value using non-linear regressior)

Prepare serial dilutions of WZ4003
(e.g., 0, 10, 50, 100, 500, 1000 NM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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